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Compound of Interest

Compound Name: 3-Azidopropylamine

Cat. No.: B124161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of 3-Azidopropylamine (CAS No. 88192-19-2). The information is compiled from

publicly available Safety Data Sheets (SDS) and regulatory guidelines to ensure safe

laboratory practices. All quantitative data is presented in structured tables, and relevant

experimental methodologies are detailed.

Chemical Identification and Physical Properties
3-Azidopropylamine is a bifunctional molecule containing both a primary amine and an azide

group, making it a valuable building block in bioconjugation and click chemistry.[1] Its physical

and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₃H₈N₄ [2]

Molecular Weight 100.12 g/mol [2]

CAS Number 88192-19-2 [2]

Appearance
Colorless to pale yellow

liquid/oil
[3][4]

Boiling Point 50 °C @ 15 mmHg [4][5]

Density 1.020 g/mL at 25 °C [4][6]

Refractive Index n20/D 1.471 [4][6]

Solubility
Soluble in water, DMSO, DMF,

DCM, THF, and Chloroform
[3][4]

Storage Temperature -20°C [6]

Hazard Identification and Classification
3-Azidopropylamine is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are its

flammability and acute oral toxicity.[7]

Hazard Classification GHS Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour[7][8]

Acute toxicity, Oral Category 3 H301: Toxic if swallowed[7]

Skin corrosion/irritation Category 2 H315: Causes skin irritation[5]

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation[5]

Specific target organ toxicity,

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation[5]
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Signal Word:Danger[7][5]

GHS Pictograms:

alt text

Toxicological Data
While a specific median lethal dose (LD50) is not consistently published in public SDSs, the

GHS classification "Acute Toxicity, Oral, Category 3" indicates that the oral LD50 for rats falls

within a specific range.

Endpoint Route Species Value Classification

LD50 Oral Rat
50 < LD50 ≤ 300

mg/kg bw
Category 3[7]

Skin Irritation Dermal Rabbit -
Category 2

(Irritant)[5]

Eye Irritation Ocular Rabbit -

Category 2A

(Serious Irritant)

[5]

Experimental Protocols for Hazard Determination
The hazard classifications for 3-Azidopropylamine are determined using standardized testing

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). The methodologies for the relevant toxicological endpoints are

described below.

Acute Oral Toxicity (OECD Guideline 423)
The "Acute Toxic Class Method" is used to assess the oral toxicity of a substance.[4] This

method is a stepwise procedure that uses a minimum number of animals to classify a

substance based on its lethality.

Methodology:
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Animal Selection: Healthy, young adult animals of a single sex (typically female rats) are

used.[4]

Dosing: A group of three animals is administered the test substance orally at one of the

defined starting dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[4]

Observation: The animals are observed for mortality and clinical signs of toxicity shortly after

dosing and periodically for at least 14 days.[2]

Stepwise Procedure: The outcome of the first step determines the subsequent action.

If mortality occurs, the test is repeated with a lower dose.

If no mortality occurs, the test is repeated with a higher dose.

Classification: The substance is classified based on the dose levels at which mortality is

observed, allowing for placement into one of the GHS categories.[4]

Acute Dermal Irritation (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.[5][6]

Methodology:

Animal Selection: The albino rabbit is the recommended species. A small area of the

animal's back is clipped free of fur.[6][9]

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

the prepared skin under a gauze patch.[3]

Exposure: The patch is held in place for a 4-hour exposure period.[9]

Observation and Scoring: After removal of the patch, the skin is examined for erythema

(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). The

reactions are scored on a scale from 0 (no effect) to 4 (severe).[9]
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Classification: The substance is classified as an irritant if the mean scores for either

erythema or edema exceed a certain threshold across the test animals.[6]

Acute Eye Irritation (OECD Guideline 405)
This test assesses the potential for a substance to produce damage to the eye upon a single

application.[7][10]

Methodology:

Animal Selection: A single, healthy albino rabbit is typically used for the initial test.[10]

Application: A single dose (0.1 mL of liquid or 0.1 g of solid) is instilled into the conjunctival

sac of one eye. The other eye remains untreated and serves as a control.[10]

Observation and Scoring: The eyes are examined at 1, 24, 48, and 72 hours after

application. Lesions of the cornea (opacity), iris, and conjunctiva (redness and swelling) are

scored.[10]

Confirmatory Testing: If a corrosive or severe irritant effect is not observed in the first animal,

the response may be confirmed in up to two additional animals.[10]

Classification: The substance is classified based on the severity and reversibility of the

observed eye damage.[1]

Safe Handling and Emergency Procedures
Adherence to strict safety protocols is mandatory when handling 3-Azidopropylamine.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN

166 or NIOSH standards).[5]

Skin Protection: Wear chemically impermeable gloves (e.g., nitrile rubber) and protective

clothing.[5]

Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

First Aid and Emergency Workflow: The following diagram outlines the immediate steps to be

taken in case of exposure.

Exposure Event

Immediate Actions

Medical Attention

Exposure to
3-Azidopropylamine

Inhalation:
Move to fresh air.

If breathing is difficult, give oxygen.

Skin Contact:
Take off all contaminated clothing immediately.

Rinse skin with plenty of water.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present.

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

Seek Immediate Medical Attention
or call a Poison Control Center.

Click to download full resolution via product page

Caption: First-aid response workflow for 3-Azidopropylamine exposure.

Storage and Disposal
Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[5]

Store locked up.[5]

Recommended storage temperature is -20°C.[6]

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with all applicable local, regional, and national laws and regulations.[5]

Do not let the chemical enter drains.[5]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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